Antimicrobial peptide THP3

• bioactivity: Antibacterial
• sequence: LSCKRGTCHFGRCPSHLIKGSCSGG

Description

THP3 is a cationic antimicrobial peptide (AMP) derived from turkey heterophils, a type of granulocyte involved in avian innate immunity. It belongs to the β-defensin family, characterized by conserved cysteine residues forming disulfide bonds critical for structural stability and microbicidal activity . THP3 was first isolated and characterized in the 1990s, alongside other avian peptides (CHP1, CHP2, THP1), through biochemical purification from heterophil granules . Unlike its counterparts, THP3 exhibits distinct structural and functional properties, including reduced potency against specific Gram-negative bacteria and unique sequence homology .

Comparison with Similar Compounds

Key Structural Features:

• Amino Acid Sequence: THP3 lacks the conserved cysteine motif shared by CHP1, CHP2, and THP1, which are homologous to bovine β-defensins. Instead, THP3 and THP2 form a separate subgroup with a unique cysteine arrangement .
• Charge and Hydrophobicity : Like other avian defensins, THP3 is rich in arginine and lysine, contributing to its cationic nature and ability to disrupt microbial membranes .

THP3 is frequently compared to other avian heterophil peptides (CHP1, CHP2, THP1) and β-defensins. Below is a detailed analysis of its activity, structure, and mechanisms relative to these analogs.

Spectrum of Antimicrobial Activity

Table 1: Comparative Efficacy of Avian Heterophil Peptides at 16 µg/ml

Pathogen	THP3	CHP1	CHP2	THP1
Candida albicans	>90%	>90%	>90%	>90%
Salmonella Typhimurium	<90%	>90%	>90%	>90%
Escherichia coli	<90%	>90%	>90%	>90%
Bordetella avium	<90%	>90%	>90%	>90%
Pasteurella multocida	~70%	~70%	~70%	~70%

Data compiled from in vitro assays .

• Key Findings :
  • THP3 shows potent activity against fungi (e.g., C. albicans) but underperforms against Gram-negative bacteria like E. coli and S. Typhimurium compared to CHP1, CHP2, and THP1 .
  • All peptides, including THP3, fail to neutralize P. multocida effectively, likely due to bacterial resistance mechanisms or peptide structural limitations .

Structural and Functional Divergence

Sequence Homology :

• THP3 shares only 12/33 residues with CHP2 and lacks the conserved N-terminal motif critical for binding Gram-negative lipopolysaccharides .
• THP2 and THP3 form a subgroup with distinct cysteine spacing (C-X6-C-X3-C-X9-CC vs. C-X5-C-X6-C-X4-CC in CHP1/THP1), altering their target specificity .

Mechanistic Insights :

• Membrane Disruption : THP3’s reduced charge density and hydrophobic moment may impair its ability to penetrate the outer membrane of Gram-negative bacteria .
• Ionic Strength Sensitivity : Like other defensins, THP3’s activity is attenuated under high-salt conditions, which neutralize its cationic interactions with microbial membranes .